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Compound of Interest

Compound Name: 1,1-Diethylguanidine

CAS No.: 18240-93-2

Cat. No.: B097328 Get Quote

As a Senior Application Scientist, it is imperative to begin this guide with a note on the available

safety data. While the focus of this document is 1,1-Diethylguanidine, comprehensive, verified

safety data sheets (SDS) for the free base form are not readily available in public databases.

The primary body of safety and toxicological data presented herein pertains to 1,1-
Diethylguanidine hydrochloride (CAS No. 1114-39-2). This is a common scenario in chemical

safety where a more stable salt form is better characterized. For the discerning researcher, this

guide will clearly delineate data specific to the hydrochloride salt and provide scientifically

grounded extrapolations for handling the free base, always prioritizing a cautious and informed

approach to laboratory safety.

Section 1: Chemical Identity and Physicochemical
Properties
1,1-Diethylguanidine is a substituted guanidine, a class of organic compounds with a central

carbon atom bonded to three nitrogen atoms. The diethyl substitution significantly influences its

basicity and nucleophilicity, making it a valuable tool in organic synthesis and pharmaceutical

development.
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Property
1,1-
Diethylguanidine
Hydrochloride

1,1-
Diethylguanidine
(Free Base -
Estimated)

Data Source

CAS Number 1114-39-2
14467-29-3 (Parent

CID)
[PubChem[1]]([Link])

Molecular Formula C₅H₁₄ClN₃ C₅H₁₃N₃ [PubChem[1]]([Link])

Molecular Weight 151.64 g/mol 115.19 g/mol [PubChem[1]]([Link])

Appearance
Solid (Typical for

salts)

Likely a liquid or low-

melting solid

General Chemical

Principles

Boiling Point Not available

Expected to be lower

than the salt's

decomposition

temperature

General Chemical

Principles

Melting Point Not available

Expected to be

significantly lower

than the salt

General Chemical

Principles

Solubility Soluble in water

Likely soluble in water

and polar organic

solvents

General Chemical

Principles

Causality Behind Physicochemical Properties: The hydrochloride salt's solid state and higher

melting point are due to the strong ionic interactions between the diethylguanidinium cation and

the chloride anion. The free base, lacking this ionic character, is predicted to be a liquid or a

low-melting solid, a crucial consideration for handling and storage.

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. The following data is aggregated from notifications to the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethylguanidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethylguanidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethylguanidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethylguanidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethylguanidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethylguanidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ECHA C&L Inventory for 1,1-Diethylguanidine hydrochloride.[1] It is prudent to assume the

free base exhibits a similar, if not identical, hazard profile.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Danger[1]

Hazard Pictograms:

GHS Hazard Pictograms

Click to download full resolution via product page

Caption: GHS pictograms for 1,1-Diethylguanidine hydrochloride.

Expert Insight: The high basicity of the guanidine functional group is the primary driver of its

corrosive and irritant properties. This alkalinity can disrupt cell membranes and denature

proteins upon contact with skin, eyes, or mucous membranes. The potential for serious eye

damage (Category 1) necessitates stringent eye protection protocols.
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Section 3: First-Aid Measures: A Self-Validating
Emergency Response Protocol
The following first-aid measures are based on the known hazards of guanidine compounds and

should be implemented immediately following any exposure.

Inhalation Skin Contact Eye Contact Ingestion

Exposure to 1,1-Diethylguanidine

Remove to fresh air.

Inhaled

Immediately take off all contaminated clothing.

On Skin

Rinse cautiously with water for several minutes.

In Eyes

Rinse mouth.

Swallowed

Keep at rest in a position comfortable for breathing.

If not breathing, give artificial respiration.

Seek immediate medical attention.

Rinse skin with plenty of water for at least 15 minutes.

Wash with soap and water.

Seek medical attention if irritation persists.

Remove contact lenses, if present and easy to do. Continue rinsing.

Hold eyelids apart and flush continuously.

Seek immediate medical attention.

Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency first-aid workflow for exposure.

Self-Validating System: The protocol is designed to mitigate harm progressively. For instance,

in the case of skin contact, the immediate removal of contaminated clothing prevents ongoing

exposure, while copious rinsing dilutes and removes the chemical. The final step of seeking
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medical attention ensures professional evaluation, validating the initial response and providing

further treatment if necessary.

Section 4: Handling, Storage, and Engineering
Controls
Proper handling and storage are paramount to preventing exposure and ensuring the stability

of 1,1-Diethylguanidine.

Safe Handling Protocols:

Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation of any vapors or aerosols.[2][3]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the

laboratory.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]

Dust and Aerosol Prevention: For solid forms (like the hydrochloride salt), avoid creating

dust.

Storage Conditions:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3]

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Temperature: Store at room temperature, away from direct sunlight and heat sources.

Engineering Controls:

Primary Control: A properly functioning chemical fume hood is the most critical engineering

control.
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Secondary Controls: Ensure safety showers and eyewash stations are readily accessible

and have been recently tested.

Section 5: Personal Protective Equipment (PPE) -
The Last Line of Defense
Engineering controls are the primary method for exposure prevention. However, robust PPE is

mandatory.

Eye/Face Protection: Wear chemical safety goggles that meet EN166 (EU) or NIOSH (US)

standards. A face shield should also be worn where there is a risk of splashing.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber). Always

inspect gloves before use and use proper glove removal technique to avoid skin contact.

Lab Coat: A flame-retardant lab coat is required.

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates should be used.[2]

Section 6: Toxicological Information
Detailed toxicological studies on 1,1-Diethylguanidine are not widely available. The GHS

classifications are based on data from related compounds and computational models.

Acute Toxicity: Harmful if swallowed.[1] The oral LD50 is not established, but this

classification warrants caution.

Skin Corrosion/Irritation: Causes skin irritation.[1] Prolonged contact may lead to chemical

burns.
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Serious Eye Damage/Irritation: Causes serious eye damage.[1] This is a significant risk, and

immediate and thorough rinsing is critical in case of exposure.

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to classify this

compound for these long-term effects. It is prudent to handle it as a substance with unknown

long-term toxicity.

Section 7: Fire-Fighting and Accidental Release
Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes of carbon oxides and nitrogen

oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures:

Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including

respiratory protection.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup:

For liquid spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in a suitable container for disposal.

For solid spills: Carefully sweep up and place in a container for disposal, avoiding dust

generation.
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Ventilate the area and wash the spill site after material pickup is complete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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